Cas no 143589-71-3 (Cyclopentanone, 3-(3-fluorophenyl)-)

• Product Name: Cyclopentanone, 3-(3-fluorophenyl)-
• CAS No: 143589-71-3
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• MDL: MFCD16659559
• CID: 3744513
• PubChem ID: 64521714
• Update Time: 2025-05-24

Cyclopentanone, 3-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-(3-fluorophenyl)-
• 3-(3-FLUOROPHENYL)CYCLOPENTANONE
• PTVZUCNAEPFXRE-UHFFFAOYSA-N
• 143589-71-3
• SCHEMBL12540092
• AKOS013846384
• NDA54766

• MDL： MFCD16659559
• Inchi： 1S/C11H11FO/c12-10-3-1-2-8(6-10)9-4-5-11(13)7-9/h1-3,6,9H,4-5,7H2
• InChI Key： PTVZUCNAEPFXRE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CC(CC1)=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopentanone, 3-(3-fluorophenyl)-

Cyclopentanone, 3-(3-fluorophenyl)- (CAS No. 143589-71-3)

Cyclopentanone, 3-(3-fluorophenyl)- is a versatile organic compound with the CAS registry number 143589-71-3. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a cyclopentanone ring substituted with a fluorophenyl group at the 3-position. The presence of the fluorine atom in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis and materials science.

Recent advancements in synthetic chemistry have highlighted the importance of Cyclopentanone, 3-(3-fluorophenyl)- as a key intermediate in the construction of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic additions and enolate formations, has made it a popular choice in drug discovery programs. For instance, researchers have utilized this compound to synthesize potential inhibitors for enzymes involved in neurodegenerative diseases, demonstrating its role in medicinal chemistry.

The synthesis of Cyclopentanone, 3-(3-fluorophenyl)- typically involves a Friedel-Crafts acylation or a related electrophilic aromatic substitution reaction. The reaction conditions are optimized to ensure high yields and selectivity, often employing Lewis acids like aluminum chloride as catalysts. The introduction of the fluorine substituent at the meta position is crucial for maintaining the desired regioselectivity and reactivity of the compound.

In terms of physical properties, Cyclopentanone, 3-(3-fluorophenyl)- exhibits a melting point of approximately -20°C and a boiling point around 120°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various solution-phase reactions. The compound is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

Recent studies have explored the application of Cyclopentanone, 3-(3-fluorophenyl)- in polymer chemistry. By incorporating this compound into polymeric frameworks, researchers have developed materials with enhanced mechanical properties and thermal stability. For example, its use as a monomer in step-growth polymerization reactions has led to the creation of high-performance thermoplastics suitable for aerospace applications.

The fluorine atom in Cyclopentanone, 3-(3-fluorophenyl)- plays a significant role in modulating the electronic properties of the molecule. This substitution pattern allows for fine-tuning of reactivity during subsequent chemical transformations. For instance, fluorine's electronegativity can activate certain positions on the aromatic ring for further functionalization, enabling the construction of complex molecular architectures.

In addition to its synthetic applications, Cyclopentanone, 3-(3-fluorophenyl)- has been studied for its potential in catalysis. Researchers have investigated its ability to act as a ligand in transition-metal-catalyzed reactions, such as cross-couplings and enantioselective reductions. These studies have demonstrated that the compound can enhance catalytic efficiency and selectivity under specific reaction conditions.

The demand for Cyclopentanone, 3-(3-fluorophenyl)- has grown significantly due to its versatility across multiple disciplines. Its availability from reliable chemical suppliers ensures that researchers and industry professionals can access this compound for their projects without delays. The compound's compatibility with modern analytical techniques also facilitates its characterization and quality control during production.

In conclusion, Cyclopentanone, 3-(3-fluorophenyl)- (CAS No. 143589-71-3) is an essential compound in contemporary organic chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and applications, positions it as a valuable tool for advancing research across various fields. As scientific understanding continues to evolve, this compound will undoubtedly find new uses that further highlight its importance in both academic and industrial settings.